Cas no 2138192-04-6 (2-4-chloro-3-(trifluoromethyl)phenyl-2-oxoacetic acid)

• Product Name: 2-4-chloro-3-(trifluoromethyl)phenyl-2-oxoacetic acid
• CAS No: 2138192-04-6
• MF: C₉H₄ClF₃O₃
• MW: 252.574472427368
• CID: 5874829
• PubChem ID: 146158076
• Update Time: 2025-10-23

2-4-chloro-3-(trifluoromethyl)phenyl-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-chloro-3-(trifluoromethyl)phenyl-2-oxoacetic acid
• 2-[4-chloro-3-(trifluoromethyl)phenyl]-2-oxoacetic acid
• 2-(4-Chloro-3-(trifluoromethyl)phenyl)-2-oxoacetic acid
• EN300-1165420
• 2138192-04-6

• Inchi： 1S/C9H4ClF3O3/c10-6-2-1-4(7(14)8(15)16)3-5(6)9(11,12)13/h1-3H,(H,15,16)
• InChI Key： SHSNZQVWQUCNOR-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C(=O)O)=O)C=C1C(F)(F)F

Computed Properties

• Exact Mass: 251.9801062g/mol
• Monoisotopic Mass: 251.9801062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.4Ų

Additional information on 2-4-chloro-3-(trifluoromethyl)phenyl-2-oxoacetic acid

Comprehensive Overview of 2-4-chloro-3-(trifluoromethyl)phenyl-2-oxoacetic acid (CAS No. 2138192-04-6): Properties, Applications, and Industry Insights

The compound 2-4-chloro-3-(trifluoromethyl)phenyl-2-oxoacetic acid (CAS No. 2138192-04-6) is a specialized organic molecule gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This trifluoromethyl-substituted phenyl derivative exhibits remarkable reactivity, making it a valuable intermediate in synthetic chemistry. Its molecular formula, C₉H₄ClF₃O₃, highlights the presence of key functional groups, including a chloro substituent and a 2-oxoacetic acid moiety, which contribute to its versatile applications.

Recent studies emphasize the growing demand for fluorinated compounds like CAS 2138192-04-6 in drug discovery. The trifluoromethyl group enhances metabolic stability and bioavailability, addressing common challenges in modern therapeutics. Researchers are actively exploring its potential in designing enzyme inhibitors and small-molecule drugs, particularly for inflammatory and oncological targets. This aligns with current trends in precision medicine, where tailored molecular structures are critical.

In agrochemical applications, 2-4-chloro-3-(trifluoromethyl)phenyl-2-oxoacetic acid serves as a precursor for herbicide formulations. Its structural attributes enable selective weed control while minimizing environmental impact—a priority in sustainable agriculture. Industry reports indicate rising searches for "eco-friendly fluorinated herbicides" and "CAS 2138192-04-6 synthesis methods," reflecting market interest in innovative solutions.

The synthesis of this compound typically involves Friedel-Crafts acylation followed by oxidative steps, with recent optimizations focusing on green chemistry principles. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its high purity (>98%), a critical parameter for regulatory compliance in pharmaceutical GMP environments.

From an SEO perspective, queries such as "buy 2-4-chloro-3-(trifluoromethyl)phenyl-2-oxoacetic acid" and "CAS 2138192-04-6 suppliers" rank prominently, underscoring commercial demand. Meanwhile, academic searches for "mechanism of action of trifluoromethylphenyl derivatives" highlight its scientific relevance. This dual appeal positions the compound as a focal point for both industrial and research audiences.

Ongoing investigations into structure-activity relationships (SAR) of CAS 2138192-04-6 analogs may unlock further applications in material science, particularly in organic electronics. The compound’s electron-withdrawing properties show promise for developing charge-transfer materials, a hot topic in renewable energy technologies.

Regulatory agencies classify this material as non-hazardous under standard handling conditions, though proper PPE is recommended during laboratory use. Storage guidelines suggest inert atmospheres to preserve stability, with degradation studies indicating excellent shelf-life under controlled environments.

In conclusion, 2-4-chloro-3-(trifluoromethyl)phenyl-2-oxoacetic acid represents a compelling case study in functionalized aromatic chemistry. Its intersection with drug development, sustainable agriculture, and advanced materials ensures continued relevance across multidisciplinary fields, driven by evolving industry needs and scientific curiosity.